![molecular formula C22H27NO3 B4110780 4-benzyl-1-[2-(4-methoxyphenoxy)propanoyl]piperidine](/img/structure/B4110780.png)
4-benzyl-1-[2-(4-methoxyphenoxy)propanoyl]piperidine
Overview
Description
4-benzyl-1-[2-(4-methoxyphenoxy)propanoyl]piperidine is a chemical compound that has been widely studied in scientific research for its potential applications in the field of medicine. This compound has been found to possess a range of biochemical and physiological effects, making it a promising candidate for further study.
Mechanism of Action
The mechanism of action of 4-benzyl-1-[2-(4-methoxyphenoxy)propanoyl]piperidine is not fully understood, but it is believed to involve the modulation of various signaling pathways in the body. Studies have suggested that this compound may act as an agonist of the mu-opioid receptor, which is involved in the regulation of pain and mood. It may also modulate the activity of various enzymes and cytokines involved in inflammation and tumor growth.
Biochemical and Physiological Effects:
Research has shown that this compound possesses a range of biochemical and physiological effects. This compound has been found to have analgesic and anti-inflammatory effects, making it a potential candidate for the treatment of pain and inflammation. It has also been found to have antitumor effects, suggesting that it may have potential applications in the treatment of cancer. Studies have also suggested that this compound may have neuroprotective effects, making it a potential candidate for the treatment of neurological disorders.
Advantages and Limitations for Lab Experiments
One of the advantages of using 4-benzyl-1-[2-(4-methoxyphenoxy)propanoyl]piperidine in lab experiments is that it has been extensively studied and its pharmacological properties are well understood. This makes it easier to design experiments and interpret results. However, one limitation of using this compound is that it may have potential side effects, which could complicate experimental results.
Future Directions
There are several potential future directions for research on 4-benzyl-1-[2-(4-methoxyphenoxy)propanoyl]piperidine. One area of focus could be the development of new analogs of this compound with improved pharmacological properties. Another area of focus could be the study of the compound's potential applications in the treatment of neurological disorders. Additionally, research could focus on the development of new drug delivery systems for this compound, which could improve its efficacy and reduce potential side effects.
Scientific Research Applications
Research on 4-benzyl-1-[2-(4-methoxyphenoxy)propanoyl]piperidine has focused on its potential applications in the field of medicine. This compound has been found to possess a range of pharmacological properties, including analgesic, anti-inflammatory, and antitumor effects. Studies have also shown that this compound may have potential applications in the treatment of neurological disorders such as Parkinson's disease and Alzheimer's disease.
Properties
IUPAC Name |
1-(4-benzylpiperidin-1-yl)-2-(4-methoxyphenoxy)propan-1-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H27NO3/c1-17(26-21-10-8-20(25-2)9-11-21)22(24)23-14-12-19(13-15-23)16-18-6-4-3-5-7-18/h3-11,17,19H,12-16H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VTOHBQPUGUSRDR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)N1CCC(CC1)CC2=CC=CC=C2)OC3=CC=C(C=C3)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H27NO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
353.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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